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Compound of Interest

Compound Name: 4-Hydroxy-2-iodobenzaldehyde

Cat. No.: B1341843 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4-Hydroxy-2-iodobenzaldehyde. Adherence to

these procedures is vital for ensuring personal safety and proper chemical management.

Chemical Hazard Summary

4-Hydroxy-2-iodobenzaldehyde is a chemical compound that requires careful handling due to

its potential health and environmental hazards. According to safety data, it causes skin

irritation, serious eye damage, and may cause respiratory irritation.[1][2] It is also considered

harmful to aquatic life. Therefore, appropriate personal protective equipment and handling

procedures are mandatory.

Personal Protective Equipment (PPE)
The following table summarizes the necessary PPE for handling 4-Hydroxy-2-
iodobenzaldehyde. Always inspect PPE for integrity before use.[3]
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Protection Area Required PPE Specifications & Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield

Must meet ANSI Z.87.1 or

European Standard EN166.[4]

[5] Essential to prevent serious

eye damage from dust or

splashes.[6]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene) and a

lab coat

Disposable nitrile gloves offer

broad short-term protection.[7]

Always wash hands thoroughly

after handling.[2][8] A lab coat

should be worn to protect

clothing and skin.[7]

Respiratory Protection
Use in a well-ventilated area;

respirator if needed

Operations should be

conducted in a chemical fume

hood or a well-ventilated area

to avoid breathing dust.[2] If

ventilation is inadequate, a

suitable respirator is required.

[7][9]

Footwear Closed-toe shoes

Shoes must cover the entire

foot to protect against spills.[7]

[10]

Operational Plan: Step-by-Step Handling Protocol
Following a structured protocol minimizes risks during the handling of 4-Hydroxy-2-
iodobenzaldehyde.

1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible.[4][5]

Work in a well-ventilated area, preferably a chemical fume hood.[3]

Don all required PPE as specified in the table above.
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Keep the container tightly closed when not in use and store it in a dry, cool place away from

direct sunlight and incompatible materials like strong oxidizing agents and strong bases.[3][4]

[11] The compound should be stored under nitrogen at 4°C for long-term stability.[1]

2. Handling and Use:

Avoid the formation of dust during handling.[2][3][4]

Weigh and transfer the chemical carefully to prevent spills.

Avoid contact with skin, eyes, and clothing.[4][6]

Do not eat, drink, or smoke in the handling area.[3]

3. In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[3][4] Remove contact lenses if present and easy to do. Seek immediate medical

attention from an ophthalmologist.

Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with

plenty of soap and water.[2][5] If skin irritation persists, get medical advice.[3][4]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention if you feel unwell.[2][5]

Ingestion: Clean the mouth with water and then drink plenty of water.[3][4] Do not induce

vomiting. Seek medical attention.

4. Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[4][12]

Clean the work area and decontaminate any surfaces that may have come into contact with

the chemical.

Securely close the container and return it to its designated storage location.
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Caption: Experimental workflow for handling 4-Hydroxy-2-iodobenzaldehyde.
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Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance. This material and its container must be disposed of as hazardous waste.[6]

1. Waste Collection:

Collect excess 4-Hydroxy-2-iodobenzaldehyde and any contaminated disposable materials

(e.g., gloves, weighing paper) in a designated, compatible, and clearly labeled hazardous

waste container.[4][6]

Do not mix with other waste streams unless compatibility is confirmed.

2. Labeling:

The waste container must be labeled with "Hazardous Waste" and the full chemical name:

"4-Hydroxy-2-iodobenzaldehyde".

Keep the container closed except when adding waste.

3. Storage Pending Disposal:

Store the waste container in a designated satellite accumulation area.

Ensure the storage area is secure and away from drains.[6]

4. Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal company.[3]

Do not empty the chemical or its container into drains or dispose of it with regular trash.[5][6]
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Caption: Disposal decision pathway for materials.
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Parameter Information Reference

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1][2]

GHS Signal Word Warning [1][2]

Physical Form Solid [1]

Storage Temperature
4°C, protect from light, stored

under nitrogen
[1]

Incompatible Materials
Strong oxidizing agents,

Strong bases
[4][11]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO2),

Hydrogen iodide

[5][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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